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Compound of Interest

Compound Name: Captopril disulfide

Cat. No.: B1668295 Get Quote

Essential Safety and Handling Guide for
Captopril Disulfide
This guide provides immediate, essential safety and logistical information for handling

Captopril disulfide in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling Captopril disulfide, a comprehensive approach to personal protection is

crucial to avoid all personal contact, including inhalation.[1] The following personal protective

equipment is recommended:
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Protection Type Specific Recommendations Rationale & Source

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.

Conforms to EN 166 (EU) or

NIOSH (US) standards to

protect against dust and

splashes.[2][3]

Skin Protection

Handle with chemical-

impermeable gloves (e.g.,

tested to EN 374). Wear a

complete protective suit to

prevent skin contact.

Gloves must be inspected

before use and disposed of

properly.[3][4] A full suit is

necessary for comprehensive

protection.[3]

Respiratory Protection

Use a full-face particle

respirator (N100 or P3 type) or

a full-face supplied-air

respirator.

Required when engineering

controls are insufficient or as

the sole means of protection.

[3] A dust respirator is

necessary when handling the

powder form.[1]

Engineering controls, such as enclosed local exhaust ventilation or a laminar flow cabinet, are

essential, especially at points where dust or fumes may be generated.[1] An emergency

shower should be readily accessible.[1]

Operational and Disposal Plans
Handling Procedures:

General Handling: Avoid all personal contact, including inhalation of dust.[1][4] Handle in a

well-ventilated area, preferably within a laboratory hood.[1][5]

Hygiene Practices: Do not eat, drink, or smoke in the handling area.[1] Wash hands

thoroughly with soap and water after handling.[1] Contaminated work clothes should be

laundered separately before reuse.[1]

Dust Control: Use procedures that do not generate dust. If dust is generated, use

appropriate respiratory protection.[1][4]
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Storage Requirements:

Conditions: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

[1][3] A storage temperature of -20°C is also recommended.[6][7]

Incompatibilities: Store away from oxidizing agents and incompatible materials.[1] Also, keep

away from foodstuff containers.[1]

Container Integrity: Protect containers from physical damage and check regularly for leaks.

[1]

Disposal Plan:

Regulations: All waste must be handled in accordance with local, state, and federal

regulations.[1]

Procedure: Disposal may involve burial in a licensed landfill for chemical and pharmaceutical

wastes or incineration in a licensed facility after mixing with a suitable combustible material.

[1]

Containers: Decontaminate empty containers and observe all label safeguards until they are

cleaned and destroyed.[1]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately wash out with fresh running water. Ensure complete irrigation by

keeping eyelids apart. Seek medical attention.[1] Removal of contact lenses should only be

done by skilled personnel.[1][4]

Skin Contact: If skin or hair contact occurs, flush with running water and soap if available.

Remove all contaminated clothing immediately. Seek medical attention if irritation occurs.[1]

[4]

Inhalation: If fumes, aerosols, or combustion products are inhaled, remove the individual

from the contaminated area to fresh air.[1][4]
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Ingestion: Do NOT induce vomiting. Give water to rinse out the mouth and then provide liquid

slowly. Seek medical advice.[1] Never give anything by mouth to an unconscious person.[1]

[3]

Spill Response: For minor spills, clean up waste regularly and immediately.[1][4] For larger

spills, a more structured response is required. The following workflow outlines the procedure for

managing a Captopril disulfide spill.
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Immediate Actions

Containment & Assessment

Cleanup Procedure

If Dry Spill If Wet Spill

Final Steps

Spill Detected

Alert Personnel in the Area

Moderate Hazard

Evacuate Non-Essential Personnel

Don Appropriate PPE
(Gloves, Respirator, Protective Clothing)

Prevent Spillage from Entering
Drains or Water Courses

Use Dry Cleanup Procedures
(Avoid Generating Dust) Vacuum or Shovel Up Material

Alternatively, Dampen with Water
to Prevent Dusting

Vacuum or Sweep Up Material

Place Residues in Sealed,
Labeled Containers for Disposal

Decontaminate the Area
and Equipment

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a Captopril disulfide spill.
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Quantitative Data Summary
The following table summarizes key physical and chemical properties of Captopril disulfide.

Property Value Source

Molecular Formula C18H28N2O6S2 [6]

Molecular Weight 432.55 g/mol [6]

Physical State Crystalline powder; Solid [1][6]

Color White to Off-White [6]

Melting Point 224-226°C (451.5-453°F) [1][6]

Solubility

Partly miscible in water.

Soluble in DMSO (slightly),

Ethanol (slightly), Methanol

(slightly).

[1][6]

Storage Temperature -20°C [6][7]

HS Code 2933999552 [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Captopril
disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668295#personal-protective-equipment-for-
handling-captopril-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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